9-(5-chloro-2-methylphenyl)-1-methyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(5-chloro-2-methylphenyl)-1-methyl-3-[(3-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24ClN5O2/c1-15-6-4-7-17(12-15)14-30-22(31)20-21(27(3)24(30)32)26-23-28(10-5-11-29(20)23)19-13-18(25)9-8-16(19)2/h4,6-9,12-13H,5,10-11,14H2,1-3H3
• InChI Key: OEYNWADSJYPBLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3CCCN4C5=C(C=CC(=C5)Cl)C)N(C2=O)C
• Molecular Formula: C24H24ClN5O2
• Molecular Weight: 449.9 g/mol

Description

9-(5-chloro-2-methylphenyl)-1-methyl-3-(3-methylbenzyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H24ClN5O2 and its molecular weight is 449.94. The purity is usually 95%.
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Scientific Research Applications

Neurodegenerative Disease Treatment

• Compounds similar to the specified chemical have been evaluated for treating neurodegenerative diseases like Parkinson's and Alzheimer's. Specifically, derivatives of tetrahydropyrimido[2,1-f]purinediones have been found effective as monoamine oxidase inhibitors and adenosine receptor antagonists, which are crucial targets in neurodegenerative disease treatment (Koch et al., 2013).

Synthesis and Structural Studies

• Research on structurally related compounds, such as pyrimido-[1,2,3-cd]purinediones, has contributed to the understanding of synthesis pathways and structural characteristics of these compounds. These insights are valuable for designing drugs with specific properties (Šimo et al., 1995).

Dual-Target-Directed Ligands

• Studies have identified compounds based on the pyrimido[2,1-f]purinedione structure as dual-target-directed ligands. They show potential in treating neurodegenerative diseases by acting on both adenosine receptors and monoamine oxidase B (Załuski et al., 2019).

Water-Soluble Tricyclic Xanthine Derivatives

• Research into benzyl-substituted tetrahydropyrazino[2,1‐f]purinediones, which are closely related to the specified compound, has explored their solubility and multitarget drug potential for neurodegenerative diseases. This includes their use as adenosine receptor antagonists and monoamine oxidase inhibitors (Brunschweiger et al., 2014).

Affinity and Binding Modes at Adenosine Receptors

• Studies have also focused on the affinity and binding modes of pyrimido- and pyrazinoxanthines at human and rat adenosine receptors. These findings contribute to understanding how structural variations in these compounds affect their interaction with biological targets (Szymańska et al., 2016).

Anti-Inflammatory Activity

• Certain derivatives of pyrimido[2,1-f]purinedione have demonstrated anti-inflammatory activity. This includes inhibition of cyclooxygenase, which is significant for developing new anti-inflammatory drugs (Kaminski et al., 1989).